Cas no 676249-42-6 (1-(2-chloro-4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole)

• Product Name: 1-(2-chloro-4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole
• CAS No: 676249-42-6
• MF: C₉H₆ClFN₄O₂
• MW: 256.620943546295
• MDL: MFCD04049650
• CID: 3059464
• PubChem ID: 973666
• Update Time: 2025-04-21

1-(2-chloro-4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-fluoro-benzyl)-3-nitro-1H-[1,2,4]-triazole
• 1-(2-chloro-4-fluorophenyl)methyl-3-nitro-1H-1,2,4-triazole
• 1-(2-chloro-4-fluorobenzyl)-3-nitro-1H-1,2,4-triazole
• C9H6ClFN4O2
• STK305075
• 1-[(2-chloro-4-fluoro-phenyl)methyl]-3-nitro-1,2,4-triazole
• 676249-42-6
• AKOS000310667
• EN300-229769
• 1-[(2-chloro-4-fluorophenyl)methyl]-3-nitro-1H-1,2,4-triazole
• 1-[(2-chloro-4-fluorophenyl)methyl]-3-nitro-1,2,4-triazole
• 1-(2-chloro-4-fluoro-benzyl)-3-nitro-1h-[1,2,4]triazole

• MDL： MFCD04049650
• Inchi： 1S/C9H6ClFN4O2/c10-8-3-7(11)2-1-6(8)4-14-5-12-9(13-14)15(16)17/h1-3,5H,4H2
• InChI Key： GIFQUJUIHVNYAV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=NC([N+](=O)[O-])=N1)F

Computed Properties

• Exact Mass: 256.0163313Da
• Monoisotopic Mass: 256.0163313Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.5Ų